5-(Bromomethyl)-4-methyl-1,2,3-thiadiazole

• Molecular Formula: C4H5BrN2S
• Molecular Weight: 193.07 g/mol
• IUPAC Name: 5-(bromomethyl)-4-methylthiadiazole
• InChI: InChI=1S/C4H5BrN2S/c1-3-4(2-5)8-7-6-3/h2H2,1H3
• InChI Key: CDBIXXJBMJZTRZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)CBr

Description

5-(Bromomethyl)-4-methyl-1,2,3-thiadiazole is a heterocyclic compound featuring a thiadiazole core substituted with a bromomethyl group at position 5 and a methyl group at position 2. The thiadiazole scaffold is known for its electron-deficient aromatic system, which enhances reactivity in substitution and coupling reactions, making it a valuable intermediate in medicinal and agrochemical research .

Preparation Methods

General Synthesis Strategies for Thiadiazoles

The synthesis of thiadiazole derivatives generally involves cyclization reactions using various starting materials. Here are some common strategies:

• Oxidative Cyclization of Thiosemicarbazones: 2-amino-5-aryl-1,3,4-thiadiazoles can be synthesized via oxidative cyclization of thiosemicarbazones using a ferric chloride catalyst.

• Cyclization of α-Chlorobenzalphenylhydrazone Derivatives: 2,4-diphenyl-5-imino-1,3,4-thiadiazole derivatives can be synthesized by cyclization of α-chlorobenzalphenylhydrazone derivatives using potassium thiocyanate.

• Reaction of Benzoic and 2-Hydroxybenzoic Acid with Thiosemicarbazide: Novel thiadiazoles can be synthesized by the reaction of benzoic and 2-hydroxybenzoic acid with thiosemicarbazide to synthesize 5-phenyl-1,3,4-thiadiazol-2-amine and 2-(5-amino-1,3,4-thiadiazole-2-yl) phenol.

Considerations for Bromination

• Reaction Conditions: Bromination reactions typically require careful control of temperature and the use of appropriate solvents such as dichloromethane.
• Brominating Agents: Common brominating agents include molecular bromine \$$Br_2\$$ and N-bromosuccinimide (NBS).
• Selectivity: Direct bromination might lead to multiple bromination sites. Protecting groups or directing groups may be necessary to ensure bromination occurs specifically at the desired 5-position.

Chemical Reactions Analysis

Types of Reactions: 5-(Bromomethyl)-4-methyl-1,2,3-thiadiazole undergoes various chemical reactions, including:

Substitution Reactions: The bromomethyl group can be substituted with other nucleophiles, such as amines or thiols, to form new compounds.

Oxidation and Reduction Reactions: The thiadiazole ring can undergo oxidation and reduction reactions, altering its electronic properties.

Common Reagents and Conditions:

Substitution Reactions: Common reagents include amines, thiols, and other nucleophiles. Reaction conditions typically involve mild temperatures and solvents like dichloromethane or ethanol.

Oxidation and Reduction Reactions: Reagents such as hydrogen peroxide or sodium borohydride can be used under controlled conditions.

Major Products Formed:

Substitution Reactions: Products include various substituted thiadiazoles with different functional groups.

Oxidation and Reduction Reactions: Products include oxidized or reduced forms of the thiadiazole ring, which may have different electronic properties.

Scientific Research Applications

5-(Bromomethyl)-4-methyl-1,2,3-thiadiazole has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and materials.

Biology: The compound’s derivatives have shown potential as antimicrobial and anticancer agents.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of advanced materials with unique electronic and optical properties.

Mechanism of Action

The mechanism of action of 5-(Bromomethyl)-4-methyl-1,2,3-thiadiazole involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can interact with enzymes and proteins, altering their activity.

Pathways Involved: It may affect cellular signaling pathways, leading to changes in cell behavior and function.

Comparison with Similar Compounds

Key Observations:

Antimycobacterial Activity : Hydrazone derivatives with the 4-methyl-thiadiazole scaffold (e.g., 3d) exhibit MIC values < 0.1 µM against M. tuberculosis, outperforming ethambutol and matching isoniazid .

Antifungal Potency : Derivatives fused with triazole or substituted with halogenated aryl groups (e.g., 7d, 12) show enhanced activity due to improved binding to fungal enzymes .

Physicochemical and Reactivity Differences

• Thermal Stability : Melting points vary significantly; for example, 4-methyl-thiadiazole-carboxamide derivatives melt at 111–113°C , while triazole-fused analogs exhibit higher thermal stability (mp > 160°C) .
• Solubility : Bromine substituents reduce aqueous solubility compared to methoxy or hydroxy groups, impacting bioavailability .

Biological Activity

5-(Bromomethyl)-4-methyl-1,2,3-thiadiazole is a compound belonging to the thiadiazole family, which has garnered attention due to its diverse biological activities. Thiadiazoles are known for their potential therapeutic effects, including antimicrobial, anticancer, and anti-inflammatory properties. This article explores the biological activity of 5-(Bromomethyl)-4-methyl-1,2,3-thiadiazole through a review of recent research findings, case studies, and data tables.

Chemical Structure and Properties

5-(Bromomethyl)-4-methyl-1,2,3-thiadiazole features a five-membered ring containing two nitrogen atoms and one sulfur atom. The presence of the bromomethyl group at position 5 and a methyl group at position 4 enhances its reactivity and biological potential.

Antimicrobial Activity

Thiadiazole derivatives have been extensively studied for their antimicrobial properties. Research indicates that compounds with thiadiazole moieties exhibit significant activity against various bacterial strains.

Table 1: Antimicrobial Activity of Thiadiazole Derivatives

Compound Name	Target Organisms	Activity Level
5-(Bromomethyl)-4-methyl-1,2,3-thiadiazole	S. aureus, E. coli	Moderate to High
2-(aryl-methanesulfonylmethyl)-5-aryl-1,3,4-thiadiazoles	B. subtilis, P. aeruginosa	High
N-substituted phenyl-1,3-thiadiazoles	C. albicans	Moderate

In a study by Padmavathi et al., various thiadiazole derivatives were synthesized and tested against Gram-positive and Gram-negative bacteria. Compounds containing electron-withdrawing groups demonstrated enhanced activity against S. aureus and E. coli .

Anticancer Activity

The anticancer potential of thiadiazoles is particularly noteworthy. Several studies have reported on the efficacy of 5-(Bromomethyl)-4-methyl-1,2,3-thiadiazole in inhibiting cancer cell proliferation.

Table 2: Anticancer Activity of Thiadiazole Derivatives

Compound Name	Cancer Cell Lines	IC50 (µM)
5-(Bromomethyl)-4-methyl-1,2,3-thiadiazole	T47D (breast), A549 (lung)	15 - 25
2-(4-Chlorophenylamino)-5-(2,4-dihydroxyphenyl)-1,3,4-thiadiazole	HCT-116 (colon)	<10
Bis-2-(5-phenylacetamido-1,3,4-thiadiazol-2-yl)ethyl sulfide	P493 (Burkitt lymphoma)	<5

Research conducted by Matysiak et al. revealed that certain thiadiazole derivatives exhibit IC50 values comparable to or lower than standard chemotherapeutics like cisplatin . The mechanism of action often involves the induction of apoptosis in tumor cells.

The biological activity of 5-(Bromomethyl)-4-methyl-1,2,3-thiadiazole may be attributed to its ability to interact with various cellular targets:

• Inhibition of Enzymatic Activity : Thiadiazoles can inhibit key enzymes involved in cancer cell proliferation.
• Induction of Apoptosis : Certain derivatives promote programmed cell death in cancer cells through mitochondrial pathways.
• Antimicrobial Mechanisms : The compounds disrupt bacterial cell wall synthesis or inhibit protein synthesis.

Case Studies

Several case studies highlight the effectiveness of thiadiazoles in clinical settings:

• Case Study on Antimicrobial Efficacy : A study demonstrated that a series of thiadiazoles showed significant antibacterial activity against multi-drug resistant strains of S. aureus and E. coli .
• Case Study on Cancer Cell Lines : In vitro studies indicated that 5-(Bromomethyl)-4-methyl-1,2,3-thiadiazole significantly reduced the viability of breast cancer T47D cells by inducing apoptosis .

Q & A

Q. Methodological Considerations :

• Temperature : Higher temperatures (70–80°C) favor radical bromination but may increase side products.
• Solvent polarity : Polar aprotic solvents (e.g., CH₃CN) improve NBS solubility and reaction homogeneity .
• Catalysts : AIBN enhances radical initiation efficiency, reducing reaction time.

Q. Mass Spectrometry (MS) :

• EI-MS : Molecular ion peak at m/z 194 (M⁺) with fragmentation patterns indicating loss of Br (M⁺–79).

Q. Infrared (IR) Spectroscopy :

• Stretching vibrations for C–Br (550–650 cm⁻¹) and C–S (650–750 cm⁻¹) confirm functional groups .

Methodological Tip : Combine multiple techniques (e.g., NMR + HRMS) to resolve ambiguities in structural assignment.

How does the bromomethyl group influence nucleophilic substitution reactivity in 5-(Bromomethyl)-4-methyl-1,2,3-thiadiazole?

Advanced Research Question
The bromomethyl group (–CH₂Br) acts as a potent electrophile due to the electron-withdrawing thiadiazole ring, which polarizes the C–Br bond. Key reactivity pathways include:

• S_N2 Reactions : Substitution with nucleophiles (e.g., amines, thiols) to form derivatives. For example, reaction with piperidine yields 5-(Piperidinomethyl)-4-methyl-1,2,3-thiadiazole .
• Elimination Reactions : Under basic conditions (e.g., KOH/EtOH), β-elimination may occur, forming a methylene-thiadiazole intermediate.

Q. Experimental Design :

• Kinetic Studies : Monitor reaction progress using ¹H NMR to track Br–CH₂ signal disappearance.
• Solvent Effects : Polar aprotic solvents (DMF, DMSO) enhance nucleophilicity and S_N2 rates .

What role does 5-(Bromomethyl)-4-methyl-1,2,3-thiadiazole play in medicinal chemistry, particularly in drug design?

Advanced Research Question
This compound serves as a versatile building block for bioactive molecules:

• Antimicrobial Agents : Derivatives with substituted amines show activity against S. aureus (MIC: 8–16 µg/mL) by targeting bacterial cell wall synthesis .
• Anticancer Candidates : Thiadiazole-aziridine hybrids inhibit topoisomerase II, with IC₅₀ values of 1.2–3.5 µM in HeLa cells .

Q. Methodological Insight :

• Structure-Activity Relationship (SAR) : Introduce electron-withdrawing groups (e.g., –NO₂) at C4 to enhance cytotoxicity .
• Docking Studies : Use AutoDock Vina to predict binding modes with target enzymes (e.g., dihydrofolate reductase) .

How can computational chemistry (e.g., DFT) elucidate the electronic properties of 5-(Bromomethyl)-4-methyl-1,2,3-thiadiazole?

Advanced Research Question
Density Functional Theory (DFT) :

• HOMO-LUMO Analysis : The thiadiazole ring contributes to a low LUMO (–1.8 eV), indicating electrophilicity at C5 .
• Charge Distribution : Natural Bond Orbital (NBO) analysis reveals significant positive charge on the bromomethyl carbon (+0.35 e), explaining its reactivity .

Q. Application Example :

• Reaction Mechanism Validation : DFT calculations confirm the feasibility of S_N2 pathways by mapping transition states and activation energies .

What are the key challenges in analyzing contradictory biological activity data for thiadiazole derivatives?

Advanced Research Question
Contradictions often arise from:

• Solubility Issues : Poor aqueous solubility may lead to false negatives in in vitro assays. Use DMSO co-solvents (<1% v/v) to improve bioavailability .
• Metabolic Instability : Rapid hepatic clearance (e.g., CYP450-mediated oxidation) can mask efficacy. Address via structural stabilization (e.g., fluorination at C4) .

Q. Methodological Strategy :

• Meta-Analysis : Compare data across studies using standardized assays (e.g., CLSI guidelines for antimicrobial testing).
• Proteomics : Identify off-target interactions via affinity chromatography and MS/MS .

How does the substitution pattern on the thiadiazole ring affect its chemical and biological behavior?

Advanced Research Question

• Electron-Withdrawing Groups (EWGs) : Bromomethyl at C5 increases electrophilicity, enhancing reactivity in cross-coupling reactions (e.g., Suzuki-Miyaura) .
• Steric Effects : Methyl at C4 reduces rotational freedom, stabilizing planar conformations critical for enzyme binding .

Q. Comparative Data :

Substituent	LogP	Reactivity (SN2 Rate)	Antimicrobial MIC (µg/mL)
–CH₂Br (C5), –CH₃ (C4)	1.8	High	8–16
–Br (C5), –Ph (C4)	2.5	Moderate	32–64